6,6'-bis(4-(9H-carbazol-9-yl)phenyl)-3,3'-bipyridine

• Molecular Formula: C46H30N4
• Molecular Weight: 638.8 g/mol
• IUPAC Name: 9-[4-[5-[6-(4-carbazol-9-ylphenyl)pyridin-3-yl]pyridin-2-yl]phenyl]carbazole
• InChI: InChI=1S/C46H30N4/c1-5-13-43-37(9-1)38-10-2-6-14-44(38)49(43)35-23-17-31(18-24-35)41-27-21-33(29-47-41)34-22-28-42(48-30-34)32-19-25-36(26-20-32)50-45-15-7-3-11-39(45)40-12-4-8-16-46(40)50/h1-30H
• InChI Key: OLYNQAZCODQSFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=NC=C(C=C5)C6=CN=C(C=C6)C7=CC=C(C=C7)N8C9=CC=CC=C9C1=CC=CC=C18

Description

6,6'-bis(4-(9H-carbazol-9-yl)phenyl)-3,3'-bipyridine is a useful research compound. Its molecular formula is C46H30N4 and its molecular weight is 638.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6 (4.11 g, 10.3 mmol), 7 (4.60 g, 10.3 mmol), tetrakis(triphenylphosphine)palladium(0) (0.595 g, 0.515 mmol), Na2CO3 (5.41 g, 51.0 mmol), H2O (55 mL) and THF (92 mL) was degassed with argon for about 1 h while stirring. The stirring reaction mixture was then maintained under argon at about 80° C. for about 18 h. Upon confirming consumption of the starting materials by TLC (SiO2, 49:1 dichloromethane-acetone), the reaction was cooled to RT, filtered and filtrant washed with EtOAc and H2O to afford 8 (5.92 g, 90%) as an off-white solid.